Cas no 1000801-78-4 (1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester-functionalized pyrazole derivative, primarily utilized as a versatile intermediate in organic synthesis and cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. Its allyl substituent offers additional reactivity for further functionalization, making it valuable in medicinal chemistry and materials science applications. The compound is particularly useful in Suzuki-Miyaura couplings, enabling efficient C-C bond formation with high selectivity. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable building block for constructing complex heterocyclic frameworks. Suitable for use in both academic and industrial research settings.

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1000801-78-4 structure

Product Name:1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1000801-78-4

MF:C₁₂H₁₉BN₂O₂

MW:234.102463006973

MDL:MFCD16659011

CID:1026854

PubChem ID:58354634

Update Time:2025-06-07

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-(2-propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
- 1H-PYRAZOLE, 1-(2-PROPEN-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 1-(prop-2-enyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-allyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- AK-38131
- ANW-61642
- CTK8B89
- KB-12451
- RP28106
- SureCN303177
- 1-Propenyl-1H-pyrazole-5-boronic acid pinacol ester
- 1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-(Prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1H-Pyrazole,1-(2-propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- CS-0033994
- DB-058278
- 1000801-78-4
- F11571
- (1-Allyl-1H-pyrazol-4-yl)boronic acid pinacol ester
- J-503062
- AMY33001
- SB12176
- 1-(2-Propen-1-yl)-1H-pyrazole-4-boronic acid pinacol ester
- SCHEMBL303177
- 1-Allyl-1H-pyrazole-4-boronic acid pinacol ester
- RHFBKZWRCYFZMG-UHFFFAOYSA-N
- AS-2984
- 1-Allylpyrazole-4-boronic Acid Pinacol Ester
- F2147-6967
- MFCD16659011
- AKOS016002972
- 1-(PROP-2-EN-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
- SY240099
- DTXSID30729131
- 1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MDL： MFCD16659011
- Inchi： 1S/C12H19BN2O2/c1-6-7-15-9-10(8-14-15)13-16-11(2,3)12(4,5)17-13/h6,8-9H,1,7H2,2-5H3
- InChI Key： RHFBKZWRCYFZMG-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(CC=C)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 233.15767
Monoisotopic Mass: 234.1539580 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 234.10
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 36.28

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A614463-50mg	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4		50mg	$ 50.00	2022-06-08
TRC	A614463-100mg	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4		100mg	$ 65.00	2022-06-08
TRC	A614463-500mg	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4		500mg	$ 135.00	2022-06-08
Fluorochem	223524-1g	1-(2-Propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	95%	1g	￡96.00	2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD212188-250mg	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	250mg	￥240.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD212188-1g	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	1g	￥565.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD212188-5g	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	5g	￥1968.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD212188-10g	1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	10g	￥3346	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JW419-50mg	1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	50mg	96.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JW419-200mg	1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1000801-78-4	97%	200mg	202.0CNY	2021-07-14